4-nitro-N-(2-(4-phenylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl)benzamide

• IUPAC Name: 4-nitro-N-[2-(4-phenylpiperazin-1-yl)-2-pyridin-3-ylethyl]benzamide
• InChI: InChI=1S/C24H25N5O3/c30-24(19-8-10-22(11-9-19)29(31)32)26-18-23(20-5-4-12-25-17-20)28-15-13-27(14-16-28)21-6-2-1-3-7-21/h1-12,17,23H,13-16,18H2,(H,26,30)
• InChI Key: BZZBTOSAOKMWAB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(CNC(=O)C3=CC=C(C=C3)[N+](=O)[O-])C4=CN=CC=C4
• Molecular Formula: C24H25N5O3
• Molecular Weight: 431.5 g/mol

Description

4-nitro-N-(2-(4-phenylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl)benzamide is a compound that has gained significant attention in recent years due to its potential applications in scientific research. It is a benzamide derivative that has been synthesized through a variety of methods, and has been found to have a range of biochemical and physiological effects. In

Scientific Research Applications

Homopolymerization and Copolymerization Initiators

Research has explored complexes similar to our compound of interest for their potential as single-component initiators in the polymerization of ethylene or the copolymerization of ethylene with functionalized monomers. These studies highlight the influence of nitrogen ligands on polymerization activity, suggesting potential applications in the synthesis of new polymeric materials with specific characteristics (Rojas et al., 2007).

Antiviral Activity

Another area of application for compounds with a similar structure is in antiviral research. N-(pyrimidin-5-yl)-N′-phenylureas, for example, have shown promise in preliminary bioassays for their anti-TMV (tobacco mosaic virus) activity. This suggests that derivatives of our compound could potentially be synthesized and evaluated for their antiviral properties against various viral pathogens (Yuan et al., 2011).

Anticancer and Anti-inflammatory Agents

Compounds with structural similarities have been synthesized and evaluated for their anticancer and anti-inflammatory activities. For instance, novel pyrazolopyrimidines derivatives have shown cytotoxic effects against cancer cell lines and inhibitory effects on 5-lipoxygenase, an enzyme involved in inflammation. These findings open the door for the synthesis of new derivatives with optimized properties for the treatment of cancer and inflammatory diseases (Rahmouni et al., 2016).

Cytotoxic Activity and Optical Materials

Research into aroylhydrazones similar to the compound has revealed their potential in medicinal chemistry and material science. Studies have shown that some aroylhydrazones exhibit significant cytotoxicity against cancer cell lines and possess properties that suggest their use as non-linear optical (NLO) materials. This dual functionality highlights the compound's potential in both drug development and the creation of new materials for technological applications (Singh et al., 2017).